Tetragermetane, octaphenyl-
Overview
Description
Tetragermetane, octaphenyl- is an organic compound with the chemical formula C48H30. It is a polycyclic aromatic hydrocarbon (PAH) that is most commonly found in the environment as a result of incomplete combustion of organic materials. It is an important component of many industrial processes, such as fuel combustion, and is a known carcinogen. The compound is also known as “tetra-octaphenyl” or “tetra-octa-phenyl”.
Mechanism of Action
Tetragermetane, octaphenyl- has been found to interact with DNA and other cellular components. It has been shown to bind to DNA, leading to the formation of adducts that can lead to mutations and other genetic changes. It has also been shown to induce oxidative stress and to interfere with the activity of enzymes involved in metabolism.
Biochemical and Physiological Effects
Tetragermetane, octaphenyl- has been found to have a variety of biochemical and physiological effects. It has been linked to an increased risk of cancer, as well as to an increased risk of cardiovascular and respiratory diseases. It has also been linked to an increased risk of reproductive and developmental problems.
Advantages and Limitations for Lab Experiments
Tetragermetane, octaphenyl- has a number of advantages and limitations for laboratory experiments. It is a readily available compound and can be easily synthesized in the laboratory. However, it is a hazardous compound and must be handled with care. It is also highly exothermic and must be handled in a sealed vessel to prevent the release of hazardous vapors.
Future Directions
There are a number of potential future directions for research involving tetragermetane, octaphenyl-. These include further investigations into the biochemical and physiological effects of the compound, as well as the development of new methods for its synthesis and purification. Additionally, further research could be conducted into the use of tetragermetane, octaphenyl- in the production of polymers and other materials. Finally, studies could be conducted to investigate the effects of the compound on the environment, including its potential impact on air quality.
Scientific Research Applications
Tetragermetane, octaphenyl- is used in a variety of scientific research applications. It has been used to study the effects of PAHs on human health, to investigate the structure of PAHs, and to develop new materials for industrial applications. It is also used in the production of polymers and in the synthesis of organic compounds.
properties
InChI |
InChI=1S/4C12H10Ge/c4*1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4*1-10H |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEJJFIRZLKPMON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[Ge]C2=CC=CC=C2.C1=CC=C(C=C1)[Ge]C2=CC=CC=C2.C1=CC=C(C=C1)[Ge]C2=CC=CC=C2.C1=CC=C(C=C1)[Ge]C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H40Ge4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50507271 |
Source
|
| Record name | PUBCHEM_12697913 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50507271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
907.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetragermetane, octaphenyl- | |
CAS RN |
2117-71-7 |
Source
|
| Record name | PUBCHEM_12697913 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50507271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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